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Compound of Interest

Compound Name: Dmmpa

Cat. No.: B1220874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylpropane-1,3-diamine, commonly known as DMAPA, is a versatile aliphatic

diamine that serves as a critical building block and intermediate in a wide array of chemical

syntheses.[1][2] Its bifunctional nature, containing both a tertiary and a primary amine group,

allows for its application in the production of surfactants, epoxy resin curing agents, ion-

exchange materials, dyes, and corrosion inhibitors.[2][3] In the personal care industry, it is a

key precursor to surfactants like cocamidopropyl betaine, valued for producing fine-bubble

foams with low irritation, making it suitable for shampoos and liquid soaps.[4][5]

Molecular Structure and Chemical Identity
DMAPA is a clear, colorless liquid with a characteristic ammoniacal odor.[4][6] It is completely

miscible with water and various organic solvents.[3]

IUPAC Name: N¹,N¹-Dimethylpropane-1,3-diamine

Synonyms: 3-Dimethylaminopropylamine, N,N-Dimethyl-1,3-propanediamine[4]

CAS Number: 109-55-7[4]

Molecular Formula: C₅H₁₄N₂[4][6]

Linear Formula: (CH₃)₂N(CH₂)₃NH₂
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SMILES: CN(C)CCCN[6]

Physicochemical Properties
The quantitative properties of DMAPA are summarized in the table below, providing essential

data for experimental and industrial applications.

Property Value Reference

Molecular Weight 102.18 g/mol [6]

Appearance Colorless liquid [4][6]

Density 0.812 g/mL at 25 °C [7]

Boiling Point 132.1 - 135 °C [4][8][9]

Melting Point < -60 °C [9][10]

Flash Point 32 °C (closed cup) [8]

Vapor Pressure 9.75 mmHg at 25 °C [6]

Refractive Index 1.4328 - 1.436 at 25 °C/D [6][9]

logP (Octanol/Water Partition

Coefficient)
-0.352 [6]

pKa₁ 7.7 [2][5]

pKa₂ 9.9 [2][5]

Experimental Protocols: Industrial Synthesis of
DMAPA
The predominant industrial synthesis of DMAPA is a two-stage process.[3][11] The

methodology involves an initial Michael addition reaction followed by catalytic hydrogenation.

[11][12]

Step 1: Michael Addition to form DMAPN The synthesis begins with the reaction of

dimethylamine ((CH₃)₂NH) and acrylonitrile (CH₂=CHCN).[11][12] This exothermic addition
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reaction yields 3-dimethylaminopropionitrile (DMAPN).[13] The reaction is typically facilitated by

the presence of about 2% water.[12]

Step 2: Catalytic Hydrogenation to DMAPA The intermediate, DMAPN, is then hydrogenated

under high pressure to produce the final DMAPA product.[12] This step is carried out in the

presence of a catalyst, commonly a Raney-Nickel catalyst.[14][15] To suppress the formation of

by-products, a base such as aqueous caustic soda or liquid ammonia is often added.[12] The

crude product is subsequently purified, typically via distillation, to achieve high-purity DMAPA.

[16]

The overall workflow for the industrial production of DMAPA is visualized below.

Industrial Synthesis of N,N-Dimethylpropane-1,3-diamine (DMAPA)
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Step 3: Purification
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Figure 1. Workflow for the two-step industrial synthesis of DMAPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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